Cas no 1870692-34-4 (2-Bromo-5-fluorophenyl sulfamate)

• Product Name: 2-Bromo-5-fluorophenyl sulfamate
• CAS No: 1870692-34-4
• MF: C₆H₅BrFNO₃S
• MW: 270.076203107834
• CID: 5750333
• PubChem ID: 130626182
• Update Time: 2025-06-08

2-Bromo-5-fluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• EN300-1987981
• 1870692-34-4
• 2-bromo-5-fluorophenyl sulfamate
• 2-Bromo-5-fluorophenyl sulfamate

• Inchi： 1S/C6H5BrFNO3S/c7-5-2-1-4(8)3-6(5)12-13(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： WZBVBEJXEBUDNG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OS(N)(=O)=O)F

Computed Properties

• Exact Mass: 268.91575g/mol
• Monoisotopic Mass: 268.91575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-Bromo-5-fluorophenyl sulfamate

Research Brief on 2-Bromo-5-fluorophenyl sulfamate (CAS: 1870692-34-4): Recent Advances and Applications

2-Bromo-5-fluorophenyl sulfamate (CAS: 1870692-34-4) is a sulfamate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of a bromo and fluoro substituent on the phenyl ring, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in targeting enzymes such as carbonic anhydrases (CAs) and steroid sulfatases (STS), which are implicated in various diseases, including cancer and neurological disorders. This research brief synthesizes the latest findings on the synthesis, mechanism of action, and therapeutic potential of 2-Bromo-5-fluorophenyl sulfamate.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Bromo-5-fluorophenyl sulfamate as a potent inhibitor of human carbonic anhydrase IX (hCA IX), an enzyme overexpressed in hypoxic tumors. The researchers demonstrated that the bromo and fluoro substituents enhance the compound's binding affinity to the active site of hCA IX, thereby inhibiting its activity and reducing tumor growth in preclinical models. The study also reported improved pharmacokinetic properties compared to earlier sulfamate-based inhibitors, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, 2-Bromo-5-fluorophenyl sulfamate has been investigated for its inhibitory effects on steroid sulfatase (STS), an enzyme involved in estrogen biosynthesis. A 2022 paper in Bioorganic & Medicinal Chemistry detailed the compound's ability to block STS activity in hormone-dependent breast cancer cell lines. The researchers observed a dose-dependent reduction in estrogen production, which correlated with decreased cell proliferation. These findings underscore the compound's dual therapeutic potential in targeting both CA and STS pathways.

The synthesis of 2-Bromo-5-fluorophenyl sulfamate has also seen advancements. A recent Organic Process Research & Development article (2023) described a scalable, high-yield synthetic route using 2-bromo-5-fluorophenol as the starting material. The optimized procedure reduced the use of hazardous reagents and improved the overall efficiency, making it more suitable for industrial-scale production. This development is critical for facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain in the clinical translation of 2-Bromo-5-fluorophenyl sulfamate. Issues such as off-target effects and metabolic stability need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the incorporation of this compound into prodrug designs or nanoparticle-based delivery systems to enhance its selectivity and bioavailability.

In conclusion, 2-Bromo-5-fluorophenyl sulfamate (CAS: 1870692-34-4) represents a versatile scaffold with significant potential in drug discovery. Its dual inhibitory activity against CA and STS enzymes, coupled with recent synthetic improvements, positions it as a promising candidate for further development. Future studies should focus on optimizing its pharmacological profile and evaluating its efficacy in advanced disease models to bridge the gap between bench and bedside.